Cas no 1260757-37-6 (2-Bromo-6-[4-(hydroxymethyl)piperidino]benzonitrile)
2-Bromo-6-[4-(hydroxymethyl)piperidino]benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-6-[4-(hydroxymethyl)piperidino]benzonitrile
- Benzonitrile, 2-bromo-6-[4-(hydroxymethyl)-1-piperidinyl]-
-
- Inchi: 1S/C13H15BrN2O/c14-12-2-1-3-13(11(12)8-15)16-6-4-10(9-17)5-7-16/h1-3,10,17H,4-7,9H2
- InChI Key: HLICXKDNWSUJEI-UHFFFAOYSA-N
- SMILES: C(#N)C1=C(N2CCC(CO)CC2)C=CC=C1Br
2-Bromo-6-[4-(hydroxymethyl)piperidino]benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM316375-5g |
2-Bromo-6-[4-(hydroxymethyl)piperidino]benzonitrile |
1260757-37-6 | 95% | 5g |
$640 | 2022-09-03 | |
| Chemenu | CM316375-5g |
2-Bromo-6-[4-(hydroxymethyl)piperidino]benzonitrile |
1260757-37-6 | 95% | 5g |
$640 | 2021-08-18 |
2-Bromo-6-[4-(hydroxymethyl)piperidino]benzonitrile Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 2-Bromo-6-[4-(hydroxymethyl)piperidino]benzonitrile
Comprehensive Overview of 2-Bromo-6-[4-(hydroxymethyl)piperidino]benzonitrile (CAS No. 1260757-37-6)
2-Bromo-6-[4-(hydroxymethyl)piperidino]benzonitrile is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a piperidine ring substituted with a hydroxymethyl group and a benzonitrile core, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its role in modulating biological targets, particularly in central nervous system (CNS) disorders and enzyme inhibition studies.
The compound's CAS No. 1260757-37-6 ensures precise identification in chemical databases, while its systematic name reflects its brominated aromatic and heterocyclic characteristics. Recent literature highlights its utility in structure-activity relationship (SAR) studies, where the hydroxymethyl moiety enhances solubility—a critical factor in modern drug design. This aligns with current industry trends favoring fragment-based drug discovery (FBDD) and bioisosteric replacements.
From a synthetic chemistry perspective, 2-Bromo-6-[4-(hydroxymethyl)piperidino]benzonitrile exemplifies advancements in cross-coupling reactions, particularly Buchwald-Hartwig amination and Suzuki-Miyaura protocols. Its electron-withdrawing cyano group and piperidine nitrogen create diverse reactivity patterns, enabling applications in catalysis and material science. These properties address growing demand for multifunctional building blocks in medicinal chemistry.
Environmental and green chemistry considerations are also relevant. The compound’s potential for biodegradation and low bioaccumulation risk (predicted by QSAR models) make it attractive compared to traditional halogenated aromatics. This resonates with the sustainable chemistry movement and regulatory shifts toward REACH compliance in Europe.
Analytical characterization of CAS 1260757-37-6 typically involves HPLC-MS, NMR spectroscopy, and X-ray crystallography—techniques frequently searched by synthetic chemists. The nitrile stretching frequency (~2230 cm⁻¹ in IR spectra) serves as a key identifier, while its chromatographic retention time aids in purity assessment—a critical parameter for high-throughput screening (HTS) applications.
Emerging applications include its use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, where the bromo substituent enables selective protein engagement. These cutting-edge topics align with frequent searches for degrader technologies and kinase inhibitors in pharmaceutical forums.
Storage recommendations emphasize protection from light sensitivity and moisture, with stability data showing optimal performance under inert atmospheres—a detail crucial for process chemistry optimization queries. The compound’s logP value (predicted ~2.1) further supports its blood-brain barrier (BBB) permeability potential, a hot topic in neuropharmacology research.
In summary, 2-Bromo-6-[4-(hydroxymethyl)piperidino]benzonitrile represents a versatile scaffold bridging medicinal chemistry, catalysis, and sustainability. Its structural features address multiple drug discovery challenges, while analytical data supports rigorous quality control—making it a compound of enduring interest across scientific disciplines.
1260757-37-6 (2-Bromo-6-[4-(hydroxymethyl)piperidino]benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)